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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cerium(IV) ammonium nitrate (CAN) is a powerful and versatile one-electron oxidizing agent

that has garnered significant attention in modern organic synthesis.[1] Its high redox potential,

solubility in organic solvents, and relatively low cost make it an attractive reagent for a wide

range of chemical transformations.[1] The chemistry of CAN is predominantly characterized by

the generation of radical cations from electron-rich substrates, which can then undergo a

variety of subsequent reactions, including carbon-carbon and carbon-heteroatom bond

formation, cyclizations, and functional group transformations. This technical guide provides an

in-depth overview of several novel reactions mediated by CAN, complete with detailed

experimental protocols, quantitative data, and mechanistic visualizations to aid researchers in

leveraging the synthetic potential of this remarkable reagent.

Synthesis of Dihydrofurans via Oxidative [3+2]
Cycloaddition
The CAN-mediated oxidative cycloaddition of 1,3-dicarbonyl compounds to alkenes provides a

direct and efficient route to highly substituted dihydrofuran derivatives. This reaction proceeds

through the formation of a radical intermediate from the dicarbonyl compound, which then adds

to the alkene, followed by an intramolecular cyclization and subsequent oxidation.
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Data Presentation

Entry
1,3-
Dicarbonyl
Compound

Alkene Solvent Time (h) Yield (%)

1
Acetylaceton

e
Styrene CH3CN 0.5 85

2 Dimedone Styrene CH3CN 1 90

3
Methyl

acetoacetate

α-

Methylstyren

e

CH3CN 1 82

4
Acetylaceton

e

1,1-

Diphenylethyl

ene

CH3OH 2 78

5 Dimedone Indene CH3CN 1.5 88

Experimental Protocol: Synthesis of 2,3-Dihydrofurans
To a stirred solution of the alkene (1 mmol) and the 1,3-dicarbonyl compound (1.2 mmol) in

acetonitrile (15 mL) at room temperature, a solution of cerium(IV) ammonium nitrate (2.2

mmol) in acetonitrile (10 mL) is added dropwise over a period of 10-15 minutes. The reaction

mixture is stirred at room temperature and monitored by TLC. Upon completion of the reaction,

the mixture is poured into water (50 mL) and extracted with ethyl acetate (3 x 25 mL). The

combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and

concentrated under reduced pressure. The crude product is purified by column

chromatography on silica gel (petroleum ether/ethyl acetate) to afford the desired dihydrofuran

derivative.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b239454?utm_src=pdf-body-img
https://www.benchchem.com/product/b239454?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Ceric ammonium nitrate - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [A Technical Guide to Novel Reactions Mediated by
Cerium(IV) Ammonium Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b239454#discovery-of-novel-reactions-mediated-by-
cerium-iv-ammonium-nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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